Cas no 13958-85-5 (3-Fluoro-5-methylpyridin-4-amine)

3-Fluoro-5-methylpyridin-4-amine is a fluorinated pyridine derivative with a methyl substituent at the 5-position and an amino group at the 4-position. This compound serves as a versatile intermediate in pharmaceutical and agrochemical synthesis, where its structural features enable selective functionalization. The fluorine atom enhances metabolic stability and influences electronic properties, while the amino group provides a reactive site for further derivatization. Its well-defined reactivity profile makes it valuable for constructing heterocyclic scaffolds in medicinal chemistry. The compound is typically characterized by high purity and consistent performance, ensuring reliability in research and industrial applications. Proper handling and storage under inert conditions are recommended to maintain stability.
3-Fluoro-5-methylpyridin-4-amine structure
13958-85-5 structure
Product Name:3-Fluoro-5-methylpyridin-4-amine
CAS No:13958-85-5
MF:C6H7FN2
MW:126.131584405899
MDL:MFCD18261568
CID:120049
PubChem ID:45116209
Update Time:2025-10-12

3-Fluoro-5-methylpyridin-4-amine Chemical and Physical Properties

Names and Identifiers

    • 3-Fluoro-5-methylpyridin-4-amine
    • 3-Fluoro-5-methyl-4-pyridinamine
    • 4-Pyridinamine,3-fluoro-5-methyl-
    • 4-amino-3-fluoro-5-methyl pyridine
    • 4-Amino-3-fluoro-5-methylpyridine
    • FCH939864
    • 4-AMINO-3-FLUORO-5-PICOLINE
    • AB75360
    • PC400707
    • AX8216440
    • W3052
    • ST24022885
    • 3-Picoline,4-amino-5-fluoro-(8CI)
    • A885974
    • 13958-85-5
    • MFCD18261568
    • CS-0152851
    • DTXSID90668416
    • FT-0719272
    • SCHEMBL18125534
    • 4-Pyridinamine, 3-fluoro-5-methyl-
    • AKOS006365978
    • AS-61677
    • 5Me3F4AP
    • HY-W100209
    • DB-063312
    • MDL： MFCD18261568
    • Inchi： 1S/C6H7FN2/c1-4-2-9-3-5(7)6(4)8/h2-3H,1H3,(H2,8,9)
    • InChI Key： OUGVZDCOIWTZBH-UHFFFAOYSA-N
    • SMILES： FC1=CN=CC(C)=C1N

Computed Properties

  • Exact Mass: 126.05900
  • Monoisotopic Mass: 126.059
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 97.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.9
  • XLogP3: 0.6

Experimental Properties

  • Density: 1.196±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 90 ºC
  • Boiling Point: 234.6±35.0 ºC (760 Torr),
  • Flash Point: 95.7±25.9 ºC,
  • Solubility: Slightly soluble (8.6 g/l) (25 º C),
  • PSA: 39.64000
  • LogP: 1.04140
  • Vapor Pressure: 0.1±0.5 mmHg at 25°C

3-Fluoro-5-methylpyridin-4-amine Security Information

3-Fluoro-5-methylpyridin-4-amine Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-Fluoro-5-methylpyridin-4-amine Pricemore >>

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